Cas no 1956367-03-5 (3-Fluoro-5-iodo-2-methoxybenzaldehyde)

• Product Name: 3-Fluoro-5-iodo-2-methoxybenzaldehyde
• CAS No: 1956367-03-5
• MF: C₈H₆FIO₂
• MW: 280.03
• CID: 5076448
• Update Time: 2026-03-01

3-Fluoro-5-iodo-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodo-2-methoxybenzaldehyde

• Inchi： 1S/C8H6FIO2/c1-12-8-5(4-11)2-6(10)3-7(8)9/h2-4H,1H3
• InChI Key： LNGQYPRYPQBNSD-UHFFFAOYSA-N
• SMILES： C(C1C=C(I)C=C(F)C=1OC)=O

Additional information on 3-Fluoro-5-iodo-2-methoxybenzaldehyde

Professional Introduction to 3-Fluoro-5-iodo-2-methoxybenzaldehyde (CAS No. 1956367-03-5)

3-Fluoro-5-iodo-2-methoxybenzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential applications. This compound, identified by the CAS number 1956367-03-5, features a benzaldehyde core substituted with a fluoro group, an iodine atom, and a methoxy group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its ability to serve as a key building block in the development of novel therapeutic agents. The presence of the fluoro group, in particular, has been widely recognized for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, enhancing their metabolic stability and bioavailability. This feature has made 3-fluoro-5-iodo-2-methoxybenzaldehyde a valuable asset in the design of drugs targeting a wide range of diseases, including oncology, neurology, and inflammatory disorders.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for cancer therapy. The benzaldehyde derivative class of compounds has shown promise in this area due to their ability to interact with biological targets such as kinases and transcription factors. The structural motif of 3-fluoro-5-iodo-2-methoxybenzaldehyde provides a unique scaffold that can be modified to develop selective inhibitors with improved efficacy and reduced toxicity. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against specific kinases involved in tumor growth and progression.

Moreover, the iodine atom in 3-fluoro-5-iodo-2-methoxybenzaldehyde offers additional opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in medicinal chemistry to construct complex molecular architectures, enabling the synthesis of novel compounds with tailored biological activities. The methoxy group also contributes to the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-fluoro-5-iodo-2-methoxybenzaldehyde as a precursor for the development of antiviral agents. The fluoro group's ability to enhance binding affinity and metabolic stability has been exploited in the design of drugs targeting viral enzymes such as proteases and polymerases. Recent studies have shown that benzaldehyde derivatives can inhibit viral replication by disrupting critical steps in the viral life cycle. The structural features of 3-fluoro-5-iodo-2-methoxybenzaldehyde, including its aromatic ring system and electron-withdrawing substituents, make it an ideal candidate for further derivatization into potent antiviral compounds.

In addition to its applications in oncology and antiviral therapy, 3-fluoro-5-iodo-2-methoxybenzaldehyde has also been investigated for its potential role in treating neurological disorders. The ability of benzaldehyde derivatives to cross the blood-brain barrier has made them attractive candidates for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Research has indicated that these compounds can modulate neurotransmitter activity and protect against neurodegeneration. The unique combination of substituents in 3-fluoro-5-iodo-2-methoxybenzaldehyde may provide enhanced penetration into the central nervous system while maintaining favorable pharmacokinetic profiles.

The synthesis of 3-fluoro-5-iodo-2-methoxybenzaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by methylation and formylation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the molecular framework. The availability of efficient synthetic methodologies has facilitated the exploration of various derivatives and their biological evaluations.

Evaluation of the biological activity of 3-fluoro-5-iodo-2-methoxybenzaldehyde and its derivatives typically involves both in vitro and in vivo studies. In vitro assays are conducted to assess binding affinity to target proteins, enzyme inhibition, and cell-based assays to evaluate cytotoxicity and other pharmacological effects. In vivo studies provide insights into the compound's efficacy, safety profile, and pharmacokinetic behavior in animal models. These comprehensive evaluations are crucial for determining the potential therapeutic value of new chemical entities.

The growing body of evidence supporting the utility of 3-fluoro-5-iodo-2-methoxybenzaldehyde as a versatile intermediate underscores its importance in modern drug discovery. As research continues to uncover new applications for this compound, it is likely that additional derivatives will be developed with enhanced biological activities and improved clinical outcomes. The continued exploration of its potential will undoubtedly contribute to advancements in various therapeutic areas.